Dulcin
Dulcin
Dulcin appears as white crystals. (NTP, 1992)
Dulcin is a member of ureas.
(4-Ethoxyphenyl)urea, also known as dulcin? or p-ureidophenetole, belongs to the class of organic compounds known as n-phenylureas. N-phenylureas are compounds containing a N-phenylurea moiety, which is structurally characterized by a phenyl group linked to one nitrogen atom of a urea group (4-Ethoxyphenyl)urea exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, (4-ethoxyphenyl)urea is primarily located in the cytoplasm.
Dulcin is a member of ureas.
(4-Ethoxyphenyl)urea, also known as dulcin? or p-ureidophenetole, belongs to the class of organic compounds known as n-phenylureas. N-phenylureas are compounds containing a N-phenylurea moiety, which is structurally characterized by a phenyl group linked to one nitrogen atom of a urea group (4-Ethoxyphenyl)urea exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, (4-ethoxyphenyl)urea is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
150-69-6
VCID:
VC0141269
InChI:
InChI=1S/C9H12N2O2/c1-2-13-8-5-3-7(4-6-8)11-9(10)12/h3-6H,2H2,1H3,(H3,10,11,12)
SMILES:
CCOC1=CC=C(C=C1)NC(=O)N
Molecular Formula:
C9H12N2O2
Molecular Weight:
180.2 g/mol
Dulcin
CAS No.: 150-69-6
Reference Standards
VCID: VC0141269
Molecular Formula: C9H12N2O2
Molecular Weight: 180.2 g/mol
| CAS No. | 150-69-6 |
|---|---|
| Product Name | Dulcin |
| Molecular Formula | C9H12N2O2 |
| Molecular Weight | 180.2 g/mol |
| IUPAC Name | (4-ethoxyphenyl)urea |
| Standard InChI | InChI=1S/C9H12N2O2/c1-2-13-8-5-3-7(4-6-8)11-9(10)12/h3-6H,2H2,1H3,(H3,10,11,12) |
| Standard InChIKey | GGLIEWRLXDLBBF-UHFFFAOYSA-N |
| SMILES | CCOC1=CC=C(C=C1)NC(=O)N |
| Canonical SMILES | CCOC1=CC=C(C=C1)NC(=O)N |
| Boiling Point | Decomposes (NTP, 1992) Decomposes |
| Colorform | White needle-like crystals or powder Lustrous needles Leafs (from dilute alcohol), plates (from water) |
| Melting Point | 343 to 345 °F (NTP, 1992) 173.5 °C 173-174°C |
| Physical Description | Dulcin appears as white crystals. (NTP, 1992) Solid |
| Description | Dulcin appears as white crystals. (NTP, 1992) Dulcin is a member of ureas. (4-Ethoxyphenyl)urea, also known as dulcin? or p-ureidophenetole, belongs to the class of organic compounds known as n-phenylureas. N-phenylureas are compounds containing a N-phenylurea moiety, which is structurally characterized by a phenyl group linked to one nitrogen atom of a urea group (4-Ethoxyphenyl)urea exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, (4-ethoxyphenyl)urea is primarily located in the cytoplasm. |
| Solubility | Slightly soluble (NTP, 1992) 0.01 M In water, 1.21 g/L at 21 °C Soluble in 800 parts cold water, 50 parts boiling water, 25 parts alcohol 1.21 mg/mL at 21 °C |
| Synonyms | N-(4-Ethoxyphenyl)urea; (p-Ethoxyphenyl)urea; (4-Ethoxyphenyl)urea; (p-Ethoxyphenyl)urea; 1-(4-Ethoxyphenyl)urea; 4-Ureidophenetole; Dulcine; N-(4-Ethoxyphenyl)urea; NSC 1839; Phenetolcarbamide; Sucrol; Valzin; p-Phenetolcarbamide; p-Phenetylurea; |
| Vapor Pressure | 9.8X10-6 mm Hg at 25 °C (est) |
| PubChem Compound | 9013 |
| Last Modified | Nov 11 2021 |
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